Cas no 896011-63-5 (2-{(2,3-dimethoxyphenyl)formamidocarbonyl}-1-benzofuran-3-carboxamide)

• Product Name: 2-{(2,3-dimethoxyphenyl)formamidocarbonyl}-1-benzofuran-3-carboxamide
• CAS No: 896011-63-5
• MF: C₁₉H₁₆N₂O₆
• MW: 368.340145111084
• CID: 6385014
• PubChem ID: 7243957
• Update Time: 2025-05-25

2-{(2,3-dimethoxyphenyl)formamidocarbonyl}-1-benzofuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-{(2,3-dimethoxyphenyl)formamidocarbonyl}-1-benzofuran-3-carboxamide
• 2,3-Benzofurandicarboxamide, N2-(2,3-dimethoxybenzoyl)-
• SR-01000020869-1
• HMS1656O14
• 2-N-(2,3-dimethoxybenzoyl)-1-benzofuran-2,3-dicarboxamide
• 896011-63-5
• SR-01000020869
• N2-(2,3-dimethoxybenzoyl)benzofuran-2,3-dicarboxamide
• AKOS024655972
• F2516-0137
• 2-{[(2,3-dimethoxyphenyl)formamido]carbonyl}-1-benzofuran-3-carboxamide

• Inchi： 1S/C19H16N2O6/c1-25-13-9-5-7-11(15(13)26-2)18(23)21-19(24)16-14(17(20)22)10-6-3-4-8-12(10)27-16/h3-9H,1-2H3,(H2,20,22)(H,21,23,24)
• InChI Key： YREMGPHNCPXAKS-UHFFFAOYSA-N
• SMILES： O1C(C(NC(C2C=CC=C(C=2OC)OC)=O)=O)=C(C(N)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 368.10083623g/mol
• Monoisotopic Mass: 368.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-{(2,3-dimethoxyphenyl)formamidocarbonyl}-1-benzofuran-3-carboxamide

2-{(2,3-Dimethoxyphenyl)Formamidocarbonyl}-1-Benzofuran-3-Carboxamide (CAS No. 896011-63-5)

The compound 2-{(2,3-dimethoxyphenyl)formamidocarbonyl}-1-benzofuran-3-carboxamide, identified by the CAS registry number CAS No. 896011-63-5, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzofurans, which are aromatic heterocyclic compounds with a furan ring fused to a benzene ring. The presence of the formamidocarbonyl and dimethoxyphenyl groups further enhances its chemical versatility and functional properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and materials science.

One of the most promising applications of 2-{(2,3-dimethoxyphenyl)formamidocarbonyl}-1-benzofuran-3-carboxamide lies in its potential as a lead compound in pharmaceutical research. The molecule's unique structure, featuring both aromatic and amide functionalities, makes it an ideal candidate for exploring interactions with biological targets such as enzymes and receptors. Preliminary studies have indicated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential role in anti-cancer drug development.

In addition to its pharmacological applications, this compound has shown promise in the field of materials science. Its aromaticity and conjugated system make it a strong candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic materials. Recent research has demonstrated that derivatives of this compound can exhibit efficient charge transport properties, which are critical for high-performance electronic devices.

The synthesis of CAS No. 896011-63-5 involves a multi-step process that begins with the preparation of the benzofuran core. This is followed by the introduction of the formamidocarbonyl group through a series of coupling reactions, culminating in the final substitution with the dimethoxyphenyl moiety. The entire process requires meticulous control over reaction conditions to ensure optimal yields and product quality.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses have provided detailed insights into its molecular structure, confirming its identity and purity. Furthermore, thermogravimetric analysis (TGA) has revealed its thermal stability, which is crucial for its application in high-temperature environments.

In terms of environmental impact, studies have shown that this compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to fully assess its environmental fate and potential risks associated with large-scale production or disposal.

The discovery and characterization of 2-{(2,3-dimethoxyphenyl)formamidocarbonyl}-1-benzofuran-3-carboxamide represent a significant milestone in modern organic chemistry. Its versatile structure and promising properties underscore its potential to contribute to advancements across multiple disciplines. As research continues to unfold, this compound is expected to play an increasingly important role in both academic and industrial settings.